Cas no 1337023-76-3 (5-methoxy-2-(piperidin-3-yl)methylphenol)

• Product Name: 5-methoxy-2-(piperidin-3-yl)methylphenol
• CAS No: 1337023-76-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5806201
• PubChem ID: 84787990
• Update Time: 2025-11-01

5-methoxy-2-(piperidin-3-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(piperidin-3-yl)methylphenol
• EN300-1817243
• 5-methoxy-2-[(piperidin-3-yl)methyl]phenol
• 1337023-76-3

• Inchi： 1S/C13H19NO2/c1-16-12-5-4-11(13(15)8-12)7-10-3-2-6-14-9-10/h4-5,8,10,14-15H,2-3,6-7,9H2,1H3
• InChI Key： RDGUYGQGHGVRLL-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CC1CNCCC1)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-methoxy-2-(piperidin-3-yl)methylphenol

Comprehensive Overview of 5-Methoxy-2-(piperidin-3-yl)methylphenol (CAS No. 1337023-76-3): Properties, Applications, and Research Insights

5-Methoxy-2-(piperidin-3-yl)methylphenol (CAS No. 1337023-76-3) is a bioactive organic compound gaining attention in pharmaceutical and biochemical research. Its unique structure, combining a phenolic moiety with a piperidine ring, makes it a versatile intermediate for drug discovery and therapeutic applications. This article delves into its molecular characteristics, synthesis pathways, and emerging roles in addressing modern health challenges, such as neurodegenerative diseases and metabolic disorders.

The compound's methoxy group and piperidinylmethyl substitution contribute to its lipophilicity and bioavailability, critical factors for blood-brain barrier penetration—a hot topic in CNS drug development. Researchers are exploring its potential as a scaffold for serotonin receptor modulators, aligning with the growing demand for mental health therapeutics. Recent studies highlight its relevance in targeted drug delivery systems, particularly for age-related conditions, a key focus area in 2024's biomedical trends.

From a synthetic chemistry perspective, 1337023-76-3 exemplifies innovative heterocyclic coupling techniques. Its production often involves Pd-catalyzed cross-coupling or reductive amination, methods frequently searched by organic chemists optimizing green chemistry protocols. The compound's chiral center at the piperidine ring also makes it valuable for stereoselective synthesis studies, addressing the pharmaceutical industry's need for enantiopure compounds.

Analytical characterization of 5-methoxy-2-(piperidin-3-yl)methylphenol typically employs HPLC-MS and NMR spectroscopy, with particular interest in its hydrogen-bonding patterns. These properties influence its molecular docking capabilities, a subject of numerous computational chemistry inquiries. The compound's logP value and pKa data are frequently requested parameters in research forums, reflecting practical formulation considerations.

In regulatory contexts, this compound falls under research chemicals classification, with proper handling guidelines emphasizing its non-hazardous nature. Its stability under various pH conditions makes it suitable for prodrug development, another trending area in precision medicine. Current patent analyses reveal growing IP activity around derivatives of 1337023-76-3, particularly for GPCR-targeting applications.

The environmental profile of 5-methoxy-2-(piperidin-3-yl)methylphenol shows biodegradability via common microbial degradation pathways, addressing sustainability concerns in pharmaceutical manufacturing. This aligns with the industry's shift toward ECO-FRIENDLY SYNTHESIS, a dominant theme in recent ACS publications and green chemistry webinars.

Future research directions may explore its structure-activity relationships in enzyme inhibition, particularly for kinase targets relevant to oncology. The compound's scaffold flexibility allows diverse structure-activity relationship (SAR) modifications, making it valuable for combinatorial chemistry libraries—a technique experiencing renewed interest with AI-driven drug discovery platforms.